Cas no 16314-18-4 (tert-Butyl Propargyl Ether)

• Product Name: tert-Butyl Propargyl Ether
• CAS No: 16314-18-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD07368651
• CID: 179428
• PubChem ID: 7172302
• Update Time: 2025-06-09

tert-Butyl Propargyl Ether Chemical and Physical Properties

Names and Identifiers

• 1-Propyne,3-(1,1-dimethylethoxy)-
• tert-Butyl propargyl ether
• 1-OXA-2,7-DIAZA-SPIRO[4.4]NON-2-ENE-3,7-DICARBOXYLIC ACID 7-TERT-BUTYL ESTER
• 2-methyl-2-prop-2-ynoxypropane
• TERT-BUTYLPROPARGYLETHER
• AKOS005068246
• 16314-18-4
• 3-tert-Butoxyprop-1-yne
• SCHEMBL5320376
• DTXSID90428294
• AT23365
• AS-62023
• 3-(tert-butoxy)prop-1-yne
• 1-Propyne, 3-(1,1-dimethylethoxy)-
• CHEMBL161547
• MFCD07368651
• DB-257032
• tert-Butyl Propargyl Ether

• MDL： MFCD07368651
• Inchi： 1S/C7H12O/c1-5-6-8-7(2,3)4/h1H,6H2,2-4H3
• InChI Key： QIGSPXPODKLGRK-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C)(C)C

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Not available
• Density: 0.835
• Melting Point: Not available
• Boiling Point: 119℃
• Flash Point: 20°(68°F)
• Refractive Index: 1.417-1.419
• PSA: 9.23000
• LogP: 1.43470
• Vapor Pressure: 13.8±0.2 mmHg at 25°C
• Solubility: Not available

tert-Butyl Propargyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-11
• Safety Instruction： 37/39-26-16
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on tert-Butyl Propargyl Ether

Comprehensive Overview of tert-Butyl Propargyl Ether (CAS No. 16314-18-4): Properties, Applications, and Innovations

tert-Butyl Propargyl Ether (CAS No. 16314-18-4) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in synthetic chemistry. This ether derivative, featuring a propargyl group and a tert-butyl moiety, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its high reactivity and selective functionalization capabilities make it a valuable tool for researchers exploring click chemistry and polymer modifications.

In recent years, the demand for tert-Butyl Propargyl Ether has surged due to its role in green chemistry initiatives and sustainable manufacturing. As industries prioritize eco-friendly alternatives, this compound’s ability to facilitate atom-efficient reactions aligns with global trends like carbon footprint reduction and circular economy principles. Researchers are also investigating its potential in bioorthogonal chemistry, a field gaining traction for targeted drug delivery and diagnostic imaging.

The physicochemical properties of tert-Butyl Propargyl Ether contribute to its broad utility. With a low boiling point and excellent solubility in common organic solvents, it integrates seamlessly into multistep synthesis workflows. Its stability under acidic conditions further enhances its applicability in protecting group strategies, a topic frequently searched by organic chemists optimizing reaction yields.

From an industrial perspective, 16314-18-4 is pivotal in producing flavor and fragrance compounds, addressing the growing consumer demand for naturalistic scents and clean-label products. Additionally, its use in photoresist formulations supports the semiconductor industry’s expansion, coinciding with searches for advanced electronic materials and nanotechnology solutions.

Innovations in catalytic processes have further elevated the relevance of tert-Butyl Propargyl Ether. For instance, palladium-catalyzed coupling reactions leveraging this compound are frequently discussed in academic forums, reflecting user interest in cross-coupling techniques and heterocycle synthesis. Such applications are often highlighted in patent literature, underscoring its commercial significance.

Safety and handling of tert-Butyl Propargyl Ether are also trending topics, with queries about compatible storage conditions and compatibility with other reagents. While the compound is not classified as hazardous under standard conditions, proper ventilation and personal protective equipment (PPE) are recommended, aligning with broader workplace safety trends.

In summary, tert-Butyl Propargyl Ether (CAS No. 16314-18-4) exemplifies the intersection of scientific innovation and industrial practicality. Its adaptability to emerging fields like bioconjugation and material science ensures its continued relevance, while its alignment with sustainability goals resonates with contemporary market demands. As research progresses, this compound is poised to unlock new frontiers in molecular design and functional material development.